1-(2,3-dimethoxyphenyl)-1,4-dihydrobenzo[f]quinolin-3(2H)-one

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-2,4-dihydro-1H-benzo[f]quinolin-3-one
• InChI: InChI=1S/C21H19NO3/c1-24-18-9-5-8-15(21(18)25-2)16-12-19(23)22-17-11-10-13-6-3-4-7-14(13)20(16)17/h3-11,16H,12H2,1-2H3,(H,22,23)
• InChI Key: VEHCNYMSNUVVBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2CC(=O)NC3=C2C4=CC=CC=C4C=C3
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol

Description

1-(2,3-dimethoxyphenyl)-1,4-dihydrobenzo[f]quinolin-3(2H)-one, also known as DMBQ, is a synthetic compound with potential therapeutic applications. It belongs to the class of benzoquinoline derivatives and has been extensively studied for its biological activities.

Mechanism of Action

1-(2,3-dimethoxyphenyl)-1,4-dihydrobenzo[f]quinolin-3(2H)-one exerts its biological effects by interacting with various cellular targets, including enzymes, receptors, and transcription factors. It has been shown to inhibit the activity of protein kinases and phosphatases, modulate the expression of inflammatory cytokines, and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer activities. It has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,3-dimethoxyphenyl)-1,4-dihydrobenzo[f]quinolin-3(2H)-one in lab experiments include its high purity, stability, and well-defined chemical structure. However, its low solubility in aqueous solutions and potential toxicity at high concentrations can limit its use in certain assays.

Future Directions

Future research on 1-(2,3-dimethoxyphenyl)-1,4-dihydrobenzo[f]quinolin-3(2H)-one should focus on elucidating its mechanism of action and identifying its molecular targets. Studies on its pharmacokinetics and toxicity profile are also needed to evaluate its safety and efficacy as a potential therapeutic agent. Furthermore, the development of novel derivatives and formulations of this compound may enhance its bioavailability and therapeutic potential.

Scientific Research Applications

1-(2,3-dimethoxyphenyl)-1,4-dihydrobenzo[f]quinolin-3(2H)-one has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. Its ability to modulate cellular signaling pathways and regulate gene expression makes it a promising candidate for drug development.